Cas no 830324-07-7 (3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-)
![3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]- structure](https://www.kuujia.com/scimg/cas/830324-07-7x500.png)
830324-07-7 structure
Product name:3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-
3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- 3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]-
- 4-[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]anilino]but-3-en-2-one
- 4-{2-[(2-Butyl-1,3-dioxolan-2-yl)methyl]anilino}but-3-en-2-one
- 830324-07-7
- DTXSID20835952
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- Inchi: InChI=1S/C18H25NO3/c1-3-4-10-18(21-12-13-22-18)14-16-7-5-6-8-17(16)19-11-9-15(2)20/h5-9,11,19H,3-4,10,12-14H2,1-2H3
- InChI Key: RFDGKZRRISOYON-UHFFFAOYSA-N
- SMILES: CCCCC1(OCCO1)CC2=CC=CC=C2NC=CC(=O)C
Computed Properties
- Exact Mass: 303.18344366g/mol
- Monoisotopic Mass: 303.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 47.6Ų
3-Buten-2-one, 4-[[2-[(2-butyl-1,3-dioxolan-2-yl)methyl]phenyl]amino]- Related Literature
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Eri Nagabuchi,Masashi Takahashi,Hatsumi Mori Chem. Commun., 2014,50, 2481-2483
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